Cas no 90792-52-2 ( )

• Product Name: &nbsp
• CAS No: 90792-52-2
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 995095
• PubChem ID: 234967
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-(aziridin-1-yl)-1-methylpyrazolo[3,4-d]pyrimidine
• 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}aziridine
• NSC-35856
• 4-(aziridin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• NSC35856
• DTXSID90284135
• 90792-52-2
•  

• Inchi： 1S/C8H9N5/c1-12-7-6(4-11-12)8(10-5-9-7)13-2-3-13/h4-5H,2-3H2,1H3
• InChI Key： KNCBNXOPWSBQKU-UHFFFAOYSA-N
• SMILES： N1(C2=C3C=NN(C)C3=NC=N2)CC1

Computed Properties

• Exact Mass: 175.086
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 353.5°C at 760 mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.831